2-(3-methoxy-5-methylphenyl)ethan-1-amine hydrochloride
Description
“2-(3-methoxy-5-methylphenyl)ethan-1-amine hydrochloride” is a chemical compound with the molecular formula C10H16ClNO. It is a powder in physical form . The IUPAC name of this compound is 2-[(3-methoxybenzyl)oxy]ethanamine hydrochloride .
Synthesis Analysis
Transaminases capable of carrying out chiral selective transamination of 1-(3-methylphenyl)ethan-1-one to (1R)-(3-methylphenyl)ethan-1-amine were screened, and ATA-025 was found to be the best enzyme. Dimethylsulfoxide (10% V/V) was identified as the best co-solvent for this bioconversion . The process was optimized for variables such as enzyme loading, substrate loading, temperature, and pH .Molecular Structure Analysis
The InChI code for this compound is 1S/C10H15NO2.ClH/c1-12-10-4-2-3-9(7-10)8-13-6-5-11;/h2-4,7H,5-6,8,11H2,1H3;1H .Chemical Reactions Analysis
The compound is synthesized through a process of chiral selective transamination of 1-(3-methylphenyl)ethan-1-one to (1R)-(3-methylphenyl)ethan-1-amine .Physical And Chemical Properties Analysis
The compound has a molecular weight of 217.7 . It is a powder in physical form . The storage temperature for this compound is 4 degrees Celsius .Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(3-methoxy-5-methylphenyl)ethan-1-amine hydrochloride involves the reaction of 3-methoxy-5-methylbenzaldehyde with nitroethane to form 3-methoxy-5-methylphenyl-2-nitropropene, which is then reduced to 2-(3-methoxy-5-methylphenyl)ethan-1-amine. The amine is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "3-methoxy-5-methylbenzaldehyde", "nitroethane", "sodium borohydride", "ethanol", "2-propanol", "hydrochloric acid" ], "Reaction": [ "Step 1: Condensation of 3-methoxy-5-methylbenzaldehyde and nitroethane in the presence of a base such as potassium hydroxide to form 3-methoxy-5-methylphenyl-2-nitropropene.", "Step 2: Reduction of 3-methoxy-5-methylphenyl-2-nitropropene using sodium borohydride in ethanol or 2-propanol to form 2-(3-methoxy-5-methylphenyl)ethan-1-amine.", "Step 3: Formation of the hydrochloride salt by reacting 2-(3-methoxy-5-methylphenyl)ethan-1-amine with hydrochloric acid." ] } | |
CAS RN |
2613389-27-6 |
Product Name |
2-(3-methoxy-5-methylphenyl)ethan-1-amine hydrochloride |
Molecular Formula |
C10H16ClNO |
Molecular Weight |
201.7 |
Purity |
95 |
Origin of Product |
United States |
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